Cas no 2228692-97-3 (2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3,3-difluoropropan-1-amine)

• Product Name: 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3,3-difluoropropan-1-amine
• CAS No: 2228692-97-3
• MF: C₁₂H₂₁F₂N
• MW: 217.298650503159
• CID: 5776077
• PubChem ID: 165884188
• Update Time: 2023-11-25

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228692-97-3
• 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3,3-difluoropropan-1-amine
• EN300-2007317
• 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3,3-difluoropropan-1-amine

• Inchi： 1S/C12H21F2N/c1-12(2)7-3-4-8(10(12)5-7)9(6-15)11(13)14/h7-11H,3-6,15H2,1-2H3
• InChI Key： JGJDSNCBQMXGSU-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1CCC2CC1C2(C)C)F

Computed Properties

• Exact Mass: 217.16420600g/mol
• Monoisotopic Mass: 217.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų